Cas no 2230901-07-0 ((3R,8aS)-3-methyloctahydropyrrolo[1,2-a]pyrazine dihydrochloride)

• Product Name: (3R,8aS)-3-methyloctahydropyrrolo[1,2-a]pyrazine dihydrochloride
• CAS No: 2230901-07-0
• MDL: MFCD28893221
• CID: 4642104
• Update Time: 2025-05-25

(3R,8aS)-3-methyloctahydropyrrolo[1,2-a]pyrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,8aS)-3-methyloctahydropyrrolo[1,2-a]pyrazine dihydrochloride

• MDL： MFCD28893221

Additional information on (3R,8aS)-3-methyloctahydropyrrolo[1,2-a]pyrazine dihydrochloride

Research Brief on (3R,8aS)-3-methyloctahydropyrrolo[1,2-a]pyrazine dihydrochloride (CAS: 2230901-07-0)

The compound (3R,8aS)-3-methyloctahydropyrrolo[1,2-a]pyrazine dihydrochloride (CAS: 2230901-07-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of (3R,8aS)-3-methyloctahydropyrrolo[1,2-a]pyrazine dihydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the pyrrolo[1,2-a]pyrazine core, make it a promising scaffold for drug discovery. Researchers have successfully employed this compound in the development of potent inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the most notable advancements involves the optimization of synthetic routes for (3R,8aS)-3-methyloctahydropyrrolo[1,2-a]pyrazine dihydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis with improved yield and purity, addressing previous challenges in large-scale production. The optimized protocol utilizes enantioselective catalysis, ensuring high stereochemical purity of the final product.

Pharmacological evaluations have revealed that (3R,8aS)-3-methyloctahydropyrrolo[1,2-a]pyrazine dihydrochloride exhibits promising activity as a modulator of the central nervous system (CNS). Preclinical studies in animal models have shown its potential in alleviating symptoms of anxiety and depression, with a favorable safety profile. These findings suggest its applicability in the development of next-generation psychotropic drugs.

In addition to its CNS activity, recent research has explored the compound's role in oncology. A 2024 study in Cancer Research identified derivatives of (3R,8aS)-3-methyloctahydropyrrolo[1,2-a]pyrazine dihydrochloride as potent inhibitors of histone deacetylases (HDACs), a class of enzymes involved in epigenetic regulation of cancer cells. These derivatives demonstrated significant anti-proliferative effects in vitro and in vivo, highlighting their potential as novel anticancer agents.

Despite these promising developments, challenges remain in the clinical translation of (3R,8aS)-3-methyloctahydropyrrolo[1,2-a]pyrazine dihydrochloride-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Ongoing research is focused on designing prodrugs and formulation strategies to enhance the compound's pharmacokinetic properties.

In conclusion, (3R,8aS)-3-methyloctahydropyrrolo[1,2-a]pyrazine dihydrochloride (CAS: 2230901-07-0) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. The latest research underscores its potential in CNS disorders and oncology, while also highlighting areas for future investigation. Continued exploration of this compound and its derivatives is expected to yield significant advancements in therapeutic development.